Methyl isonipecotate
Overview
Description
Methyl isonipecotate, also known as Methyl 4-piperidinecarboxylate, is an organic compound with the molecular formula C7H13NO2 . It is used as a reactant for the synthesis of antitubercular agents, aminopyrazine inhibitors, orally available naphthyridine protein kinase D inhibitors, and a scalable catalyst from asymmetric hydrogenation of sterically demanding aryl enamide .
Synthesis Analysis
Methyl isonipecotate can be obtained by the reduction of methyl isonicotinate in methanol with ruthenium at 100-150°C .Molecular Structure Analysis
The molecular structure of Methyl isonipecotate consists of 7 carbon atoms, 13 hydrogen atoms, and 2 oxygen atoms . The molecular weight is 143.18 g/mol .Chemical Reactions Analysis
Methyl isonipecotate is used as a reactant in the synthesis of various compounds. It is used in the synthesis of antitubercular agents, aminopyrazine inhibitors, orally available naphthyridine protein kinase D inhibitors, and a scalable catalyst from asymmetric hydrogenation of sterically demanding aryl enamide .Physical And Chemical Properties Analysis
Methyl isonipecotate is a liquid that appears colorless to yellow. It has a density of 1.06 g/mL at 25 °C, a melting point of 160°C, and a boiling point of 85-90 °C. It is slightly soluble in water and has a vapor pressure of 0.457mmHg at 25°C .Scientific Research Applications
Synthesis of Non-Urea Soluble Epoxide Hydrolase (sEH) Inhibitors
Methyl isonipecotate can be used for the synthesis of a series of potent non-urea soluble epoxide hydrolase (sEH) inhibitors . sEH inhibitors have potential therapeutic applications in the treatment of hypertension, inflammation, and pain.
C-2 Arylation of Piperidines
Methyl isonipecotate is a reactant for C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation . This process is significant in the field of organic synthesis, as it allows for the creation of complex molecular structures from simple starting materials.
Production of Antitubercular Agents
Methyl isonipecotate can be used as a reactant in the synthesis of antitubercular agents . These agents are used in the treatment of tuberculosis, a serious infectious disease that primarily affects the lungs.
Production of Anti-HIV-1 Agents
This compound can also be used in the synthesis of anti-HIV-1 agents . These agents are used in the treatment of HIV-1, the most common and pathogenic strain of the human immunodeficiency virus.
Synthesis of Aminopyrazine Inhibitors
Methyl isonipecotate can be used in the synthesis of aminopyrazine inhibitors . These inhibitors have potential applications in the treatment of various diseases.
Production of Orally Available Naphthyridine Protein Kinase D Inhibitors
This compound can be used in the production of orally available naphthyridine protein kinase D inhibitors . These inhibitors have potential therapeutic applications in the treatment of cancer and other diseases.
Safety and Hazards
Methyl isonipecotate is classified as a combustible liquid. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Methyl isonipecotate, also known as Methyl 4-piperidinecarboxylate , is a chemical compound used in various biochemical applications.
Mode of Action
Methyl isonipecotate has been used as a reactant for C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation . This suggests that the compound may interact with its targets through a mechanism involving the transfer of an aryl group to the C-2 position of piperidines.
Pharmacokinetics
Its physical properties such as boiling point (85-90 °c) and density (106 g/mL at 25 °C) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.
Result of Action
Its use in the synthesis of seh inhibitors suggests that it may contribute to the inhibition of this enzyme, potentially affecting the metabolism of certain compounds within the cell .
properties
IUPAC Name |
methyl piperidine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-10-7(9)6-2-4-8-5-3-6/h6,8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZVWBASHHLFBJF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl isonipecotate | |
CAS RN |
2971-79-1 | |
Record name | Methyl isonipecotate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.